Cas no 885521-21-1 (6-iodo-4-methyl-2h-indazole-3-carbaldehyde)

• Product Name: 6-iodo-4-methyl-2h-indazole-3-carbaldehyde
• CAS No: 885521-21-1
• MF: C₉H₇IN₂O
• MW: 286.069154024124
• CID: 1925827
• PubChem ID: 24728778
• Update Time: 2025-04-21

6-iodo-4-methyl-2h-indazole-3-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 6-iodo-4-methyl-2H-indazole-3-carbaldehyde
• 6-IODO-4-METHYL-3-(1H)INDAZOLE CARBOXALDEHYDE
• 885521-21-1
• 6-Iodo-4-methyl-1H-indazole-3-carbaldehyde
• DTXSID30646475
• 6-iodo-4-methyl-2h-indazole-3-carbaldehyde

• Inchi： 1S/C9H7IN2O/c1-5-2-6(10)3-7-9(5)8(4-13)12-11-7/h2-4H,1H3,(H,11,12)
• InChI Key： HGBUIZFIJFZXMM-UHFFFAOYSA-N
• SMILES： IC1=CC2C(=C(C=O)NN=2)C(C)=C1

Computed Properties

• Exact Mass: 285.96
• Monoisotopic Mass: 285.96
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 212
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 45.8A^2
• XLogP3: 2.4